Cas no 946291-56-1 (4-methoxy-3-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide)

• Product Name: 4-methoxy-3-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• CAS No: 946291-56-1
• MF: C₁₇H₂₈N₂O₃S
• MW: 340.480823516846
• CID: 6434737
• PubChem ID: 16887534
• Update Time: 2025-06-09

4-methoxy-3-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• F5017-0114
• 4-methoxy-3-methyl-N-{[1-(propan-2-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
• N-((1-isopropylpiperidin-4-yl)methyl)-4-methoxy-3-methylbenzenesulfonamide
• 946291-56-1
• AKOS024490001

• Inchi： 1S/C17H28N2O3S/c1-13(2)19-9-7-15(8-10-19)12-18-23(20,21)16-5-6-17(22-4)14(3)11-16/h5-6,11,13,15,18H,7-10,12H2,1-4H3
• InChI Key： NVZPHIBGWAIYNY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)OC)(NCC1CCN(C(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 340.18206393g/mol
• Monoisotopic Mass: 340.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67Ų

Additional information on 4-methoxy-3-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide

Comprehensive Overview of 4-methoxy-3-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide (CAS No. 946291-56-1)

4-methoxy-3-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide, with the CAS number 946291-56-1, is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining a methoxy-methylbenzene core with a propan-2-ylpiperidine moiety, which contributes to its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity profiles, as these properties may unlock new therapeutic avenues.

The growing interest in sulfonamide-based compounds like 4-methoxy-3-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide aligns with current trends in targeted drug design and precision medicine. With advancements in computational chemistry and AI-driven molecular modeling, scientists are increasingly exploring how such molecules can be optimized for enhanced binding affinity and selectivity. This compound's piperidine and sulfonamide groups are particularly noteworthy, as they are frequently found in CNS-active drugs and enzyme inhibitors, making it a subject of ongoing preclinical studies.

From a synthetic chemistry perspective, the preparation of CAS 946291-56-1 involves multi-step organic reactions, including sulfonylation and N-alkylation processes. Its structural complexity poses both challenges and opportunities for process optimization, a topic frequently searched by chemists in patent literature and academic journals. The compound's solubility and stability under physiological conditions are also critical parameters being investigated, as these factors directly influence its pharmacokinetic properties.

In the context of drug repurposing and polypharmacology, 4-methoxy-3-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide has been examined for potential off-target effects and synergistic combinations with existing therapeutics. This aligns with the broader pharmaceutical industry's focus on cost-effective R&D strategies. Additionally, its metabolic pathways and toxicity profiles are areas of active research, addressing common queries about ADME (Absorption, Distribution, Metabolism, Excretion) properties in early-stage drug development.

The compound's nomenclature itself reflects its intricate design: the 4-methoxy-3-methylbenzene ring provides electron-rich regions for hydrogen bonding, while the propan-2-ylpiperidine segment introduces steric bulk and chirality, factors that are crucial for receptor specificity. Such structural insights are frequently explored in medicinal chemistry forums and webinars on drug-likeness, highlighting the molecule's relevance to contemporary discussions.

As regulatory agencies emphasize green chemistry principles, synthetic routes for 946291-56-1 are being reevaluated to minimize hazardous byproducts. This resonates with industry searches for sustainable synthesis protocols and catalytic alternatives. Furthermore, the compound's crystallographic data and polymorphic forms—topics trending in solid-state chemistry—are under investigation to ensure reproducible manufacturing processes.

In summary, 4-methoxy-3-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide (CAS 946291-56-1) represents a compelling case study in modern pharmaceutical innovation. Its multifaceted chemistry addresses key questions in molecular design, process scalability, and therapeutic potential, making it a recurring subject in both peer-reviewed research and industry whitepapers. Future studies will likely explore its structure-activity relationships (SAR) and formulation strategies, further solidifying its role in advancing small-molecule therapeutics.